Cas no 850799-77-8 ((E)-1-(5-fluoro-2-hydroxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one)

(E)-1-(5-fluoro-2-hydroxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one structure
850799-77-8 structure
Product Name:(E)-1-(5-fluoro-2-hydroxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one
CAS No:850799-77-8
MF:C16H13FO2
MW:256.271628141403
CID:5555772
PubChem ID:5708970
Update Time:2024-03-01

(E)-1-(5-fluoro-2-hydroxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • (E)-1-(5-fluoro-2-hydroxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one
    • Inchi: 1S/C16H13FO2/c1-11-2-4-12(5-3-11)6-8-15(18)14-10-13(17)7-9-16(14)19/h2-10,19H,1H3/b8-6+
    • InChI Key: YGHOPZJDQCVZTO-SOFGYWHQSA-N
    • SMILES: C(C1=CC(F)=CC=C1O)(=O)/C=C/C1=CC=C(C)C=C1

Computed Properties

  • Exact Mass: 256.08995782g/mol
  • Monoisotopic Mass: 256.08995782g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 37.3Ų

(E)-1-(5-fluoro-2-hydroxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one Customs Data

  • HS CODE:2914390090

(E)-1-(5-fluoro-2-hydroxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3139-0193-2μmol
(2E)-1-(5-fluoro-2-hydroxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one
850799-77-8 90%+
2μl
$57.0 2023-07-05
Life Chemicals
F3139-0193-5μmol
(2E)-1-(5-fluoro-2-hydroxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one
850799-77-8 90%+
5μl
$63.0 2023-07-05
Life Chemicals
F3139-0193-10μmol
(2E)-1-(5-fluoro-2-hydroxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one
850799-77-8 90%+
10μl
$69.0 2023-07-05
Life Chemicals
F3139-0193-20μmol
(2E)-1-(5-fluoro-2-hydroxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one
850799-77-8 90%+
20μl
$79.0 2023-07-05
Life Chemicals
F3139-0193-1mg
(2E)-1-(5-fluoro-2-hydroxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one
850799-77-8 90%+
1mg
$54.0 2023-07-05
Life Chemicals
F3139-0193-2mg
(2E)-1-(5-fluoro-2-hydroxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one
850799-77-8 90%+
2mg
$59.0 2023-07-05
Life Chemicals
F3139-0193-3mg
(2E)-1-(5-fluoro-2-hydroxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one
850799-77-8 90%+
3mg
$63.0 2023-07-05
Life Chemicals
F3139-0193-4mg
(2E)-1-(5-fluoro-2-hydroxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one
850799-77-8 90%+
4mg
$66.0 2023-07-05
Life Chemicals
F3139-0193-5mg
(2E)-1-(5-fluoro-2-hydroxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one
850799-77-8 90%+
5mg
$69.0 2023-07-05
Life Chemicals
F3139-0193-10mg
(2E)-1-(5-fluoro-2-hydroxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one
850799-77-8 90%+
10mg
$79.0 2023-07-05

(E)-1-(5-fluoro-2-hydroxyphenyl)-3-(4-methylphenyl)prop-2-en-1-one Related Literature

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